Cas no 27282-85-5 (2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine)

• Product Name: 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine
• CAS No: 27282-85-5
• MF: C₇H₁₀Cl₂N₄
• MW: 221.08709859848
• MDL: MFCD00466447
• CID: 284644
• PubChem ID: 176454
• Update Time: 2025-10-31

2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-4,6-dichloro-1,3,5-triazin-2-amine
• 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine
• 1,3,5-Triazin-2-amine,4,6-dichloro-N-(1,1-dimethylethyl)-
• 2-tert-Butylamino-s-triazine
• 2-tert-butylamino-4,6-dichloro-1,3,5-triazine
• J-016720
• FT-0663973
• EN300-205348
• 2-(t-but-ylamino)-4,6-dichloro-1,3,5-triazine
• SCHEMBL6168317
• N-tert-butyl-4, 6-dichloro-1, 3, 5-triazin-2-amine
• AKOS000668627
• MFCD00466447
• N-(tert-Butyl)-4,6-dichloro-1,3,5-triazin-2-amine #
• CBDivE_012710
• N-tert-butyl-4,6-dichloro-1,3,5-triazin-2-amine
• 2,4-Dichloro-6-tert.butylamino-1,3,5-triazine
• 27282-85-5
• 1,3,5-Triazine, 2-tert.-butylamino-4,6-dichloro-
• 1,3,5-Triazin-2-amine, 4,6-dichloro-N-(1,1-dimethylethyl)-
• SB73366
• DTXSID30950009

• MDL： MFCD00466447
• Inchi： 1S/C7H10Cl2N4/c1-7(2,3)13-6-11-4(8)10-5(9)12-6/h1-3H3,(H,10,11,12,13)
• InChI Key： ASPFUMMXOGOLNI-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC(C)(C)C)Cl

Computed Properties

• Exact Mass: 220.02800
• Monoisotopic Mass: 220.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 360.8±25.0 °C at 760 mmHg
• Flash Point: 172.0±23.2 °C
• Refractive Index: 1.578
• PSA: 50.70000
• LogP: 2.46180
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine

Introduction to 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine (CAS No. 27282-85-5)

2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine, identified by its CAS number 27282-85-5, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic molecule belongs to the triazine class, characterized by a three-membered ring containing three nitrogen atoms. The presence of tert-butylamino, chloro, and other functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.

The structural features of 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine contribute to its reactivity and utility in various chemical transformations. The tert-butylamino group provides steric hindrance and basicity, enabling nucleophilic substitution reactions, while the chloro substituents at the 4 and 6 positions enhance electrophilic aromatic substitution potential. These properties make it a valuable building block for constructing more complex molecules.

In recent years, 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine has garnered attention in medicinal chemistry due to its role as a precursor in the synthesis of bioactive compounds. Researchers have explored its applications in developing novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The triazine core is particularly useful in designing molecules that interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine is its adaptability in synthetic protocols. Its reactivity allows for modifications at multiple sites, enabling chemists to tailor the molecule for specific applications. In agrochemical research, for example, modifications of this compound have led to the development of herbicides and fungicides with improved efficacy and environmental safety profiles. The ability to functionalize the triazine ring opens up possibilities for creating compounds with enhanced selectivity and reduced toxicity.

The pharmaceutical industry has also leveraged the versatility of 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine in drug discovery. By incorporating this scaffold into potential drug candidates, researchers can exploit its known biological activity while introducing new functional groups to optimize pharmacokinetic properties. This approach has been particularly fruitful in the search for novel antiviral and anticancer agents. The compound’s ability to serve as a bridge between different pharmacophores makes it an indispensable tool in medicinal chemistry.

Advances in computational chemistry have further enhanced the utility of 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine. Molecular modeling studies allow researchers to predict the behavior of this compound in various reaction conditions, facilitating the design of efficient synthetic routes. Additionally, computational methods help in identifying optimal derivatives with desired biological activities. These computational tools are indispensable in modern drug discovery pipelines.

The synthesis of 2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine itself is a testament to the ingenuity of organic chemists. While multiple synthetic pathways exist, recent developments have focused on improving yield and reducing environmental impact. Green chemistry principles have been applied to develop more sustainable methods for producing this compound. For instance, catalytic processes that minimize waste have been explored as alternatives to traditional multi-step syntheses.

In conclusion,2-(tert-Butylamino)-4,6-dichloro-1,3,5-triazine (CAS No. 27282-85-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its structural features and reactivity make it a valuable intermediate in synthetic chemistry. As research continues to evolve,this compound will undoubtedly play a crucial role in developing innovative solutions for global challenges related to health and agriculture.